Cas no 856596-02-6 (2-Mercaptopyrimidine-5-carbaldehyde)
856596-02-6 structure
Product name:2-Mercaptopyrimidine-5-carbaldehyde
2-Mercaptopyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2-MERCAPTOPYRIMIDINE-5-CARBALDEHYDE
- 2-Sulfanylpyrimidine-5-carbaldehyde
- 5-Pyrimidinecarboxaldehyde, 1,2-dihydro-2-thioxo-
- 856596-02-6
- DB-180431
- BS-50779
- SCHEMBL7944939
- 1,2-Dihydro-2-thioxo-5-pyrimidinecarboxaldehyde
- 2-sulfanylidene-1H-pyrimidine-5-carbaldehyde
- 2-Mercaptopyrimidine-5-carbaldehyde
-
- MDL： MFCD16988189
- Inchi： 1S/C5H4N2OS/c8-3-4-1-6-5(9)7-2-4/h1-3H,(H,6,7,9)
- InChI Key： DJHUPNYIUPLHMG-UHFFFAOYSA-N
- SMILES： S=C1N=CC(C=O)=CN1
Computed Properties
- Exact Mass: 140.00443393g/mol
- Monoisotopic Mass: 140.00443393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 73.6
2-Mercaptopyrimidine-5-carbaldehyde Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM526451-100mg |
2-Mercaptopyrimidine-5-carbaldehyde |
856596-02-6 | 95% | 100mg |
$264 | 2023-02-01 | |
| Chemenu | CM526451-250mg |
2-Mercaptopyrimidine-5-carbaldehyde |
856596-02-6 | 95% | 250mg |
$372 | 2023-02-01 | |
| Ambeed | A579375-100mg |
2-Mercaptopyrimidine-5-carbaldehyde |
856596-02-6 | 95% | 100mg |
$294.0 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1086344-1g |
2-Sulfanylpyrimidine-5-carbaldehyde |
856596-02-6 | 95% | 1g |
$1280 | 2023-05-17 | |
| Aaron | AR00IEFD-1g |
2-Sulfanylpyrimidine-5-carbaldehyde |
856596-02-6 | 95% | 1g |
$1222.00 | 2025-02-12 | |
| A2B Chem LLC | AI57405-1g |
2-Sulfanylpyrimidine-5-carbaldehyde |
856596-02-6 | 95% | 1g |
$820.00 | 2024-04-19 | |
| Aaron | AR00IEFD-250mg |
2-Sulfanylpyrimidine-5-carbaldehyde |
856596-02-6 | 95% | 250mg |
$531.00 | 2025-02-12 | |
| 1PlusChem | 1P00IE71-1g |
2-Sulfanylpyrimidine-5-carbaldehyde |
856596-02-6 | 95% | 1g |
$925.00 | 2024-04-21 | |
| eNovation Chemicals LLC | Y1086344-1g |
2-Sulfanylpyrimidine-5-carbaldehyde |
856596-02-6 | 95% | 1g |
$1185 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1086344-250mg |
2-Sulfanylpyrimidine-5-carbaldehyde |
856596-02-6 | 95% | 250mg |
$515 | 2025-02-19 |
2-Mercaptopyrimidine-5-carbaldehyde Related Literature
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Abdur Rauf,Muhammad Imran,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct., 2017,8, 4284-4305
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Kangyao Zhang,Shuzhen Lv,Dianping Tang Analyst, 2019,144, 5389-5393
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Gayan A. Appuhamillage,John C. Reagan,Sina Khorsandi,Joshua R. Davidson,Ronald A. Smaldone Polym. Chem., 2017,8, 2087-2092
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Jing Su,Bingqiang Wang,Dongling Liu,Libo Du,Yang Liu,Jihu Su Chem. Commun., 2015,51, 12680-12683
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Fulin Yang,Pingping Zhao,Xing Hua,Wei Luo,Gongzhen Cheng,Wei Xing,Shengli Chen J. Mater. Chem. A, 2016,4, 16057-16063
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Y. Maximilian Klein,Edwin C. Constable,Catherine E. Housecroft,Alessandro Prescimone CrystEngComm, 2015,17, 2070-2073
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Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
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Rakesh Puttreddy,Ngong Kodiah Beyeh,Elina Kalenius,Robin H. A. Ras,Kari Rissanen Chem. Commun., 2016,52, 8115-8118
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Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:856596-02-6)2-Mercaptopyrimidine-5-carbaldehyde
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):265.0/373.0/1010.0